Cas no 2138046-36-1 (3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane)

3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane structure
2138046-36-1 structure
Product Name:3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane
CAS No:2138046-36-1
MF:C9H16BrClO2
MW:271.579141616821
CID:6585440
PubChem ID:165489754
Update Time:2025-10-19

3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane Chemical and Physical Properties

Names and Identifiers

    • 3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane
    • 3-[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]-4-methyloxolane
    • 2138046-36-1
    • EN300-1136846
    • Inchi: 1S/C9H16BrClO2/c1-7-3-12-4-8(7)13-9(2,5-10)6-11/h7-8H,3-6H2,1-2H3
    • InChI Key: PUNGAKNMBZDERF-UHFFFAOYSA-N
    • SMILES: BrCC(C)(CCl)OC1COCC1C

Computed Properties

  • Exact Mass: 270.00222g/mol
  • Monoisotopic Mass: 270.00222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 18.5Ų

3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane Pricemore >>

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3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane Related Literature

Additional information on 3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane

Introduction to 3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane (CAS No. 2138046-36-1)

3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane (CAS No. 2138046-36-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various areas, including drug discovery and chemical synthesis. This article aims to provide a comprehensive overview of 3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane, delving into its chemical properties, synthesis methods, and potential applications in the pharmaceutical industry.

Chemical Structure and Properties

3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane is a complex organic molecule with a molecular formula of C9H17BrClO2. The compound features a five-membered oxolane ring with a substituted bromochloromethyl group and a methoxy substituent. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The bromine and chlorine atoms in the molecule are known for their reactivity and can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. The methoxy group on the oxolane ring adds stability to the molecule and can influence its solubility and reactivity in different solvents. These properties make 3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane a valuable intermediate in the synthesis of more complex organic compounds.

Synthesis Methods

The synthesis of 3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of 1-bromo-3-chloro-2-methylpropan-2-one with 4-hydroxybutanal in the presence of a suitable base, followed by cyclization to form the oxolane ring. The resulting intermediate is then treated with methanol to introduce the methoxy group.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, researchers have explored the use of green solvents and catalysts to reduce waste generation and improve overall sustainability. These developments not only enhance the practicality of synthesizing 3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane but also align with the growing emphasis on sustainable chemistry practices.

Potential Applications in Pharmaceutical Research

3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane has shown promise in various pharmaceutical applications due to its unique structural features and chemical properties. One area of interest is its potential as a lead compound for drug discovery. The bromine and chlorine substituents can be readily modified through synthetic transformations, allowing for the exploration of a wide range of derivatives with diverse biological activities.

In preclinical studies, derivatives of 3-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-4-methyloxolane have demonstrated promising pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities. For example, one derivative was found to inhibit the growth of cancer cells by interfering with specific signaling pathways involved in cell proliferation and survival. These findings highlight the potential of this compound as a starting point for developing novel therapeutic agents.

Beyond drug discovery, 3-(1-bromo-3-chloro-2-methylpropan-2-yloxy)-4-methyloxolane can also serve as a valuable tool in chemical biology research. Its ability to interact with specific biological targets makes it useful for studying cellular processes and identifying new drug targets. Additionally, the compound's structural diversity allows for the design of targeted probes that can be used to investigate protein-protein interactions and other molecular mechanisms.

Clinical Trials and Future Directions

The potential therapeutic applications of 3-(1-bromo-3-chloro--methylpropan--yl)oxy--methyloxolane-based compounds are currently being explored through clinical trials. Early-stage trials have shown promising results, with some derivatives demonstrating favorable safety profiles and efficacy in treating various diseases. However, further research is needed to fully understand the pharmacokinetics, pharmacodynamics, and long-term safety of these compounds.

Ongoing studies are focused on optimizing the structure of these derivatives to enhance their potency and selectivity while minimizing side effects. Advanced computational methods, such as molecular docking and virtual screening, are being employed to guide this optimization process. These efforts aim to identify lead compounds that can advance to later stages of clinical development.

In conclusion, 3-(1-bromo--chloro--methylpropan--yl)oxy--methyloxolane-based compounds represent a promising class of molecules with diverse applications in pharmaceutical research. Their unique chemical properties make them valuable intermediates in synthetic chemistry and potential candidates for drug discovery. As research continues to advance our understanding of these compounds, they hold significant potential for addressing unmet medical needs and improving patient outcomes.

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